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Compound of Interest

Compound Name: 7-Methoxyindoline hydrochloride

CAS No.: 4770-43-8

Cat. No.: B2433774

Get Quote

Handling, Stability, and Safety Architecture
Executive Summary
7-Methoxyindoline hydrochloride (CAS: 53408-49-6 [HCl salt] / 30466-43-0 [Free base]) is a

high-value heterocyclic building block used primarily in the synthesis of GPCR ligands and

kinase inhibitors.[1] While structurally robust compared to primary amines, this molecule

presents two distinct stability challenges: oxidative dehydrogenation (reversion to the indole)

and hygroscopic destabilization.

This guide defines the operational standards required to maintain stoichiometric integrity and

operator safety. It moves beyond generic safety data sheets (SDS) to address the specific

physicochemical behaviors of electron-rich indoline salts.

Part 1: Physicochemical Profile & Hazard Identification
The presence of the methoxy group at the C7 position increases the electron density of the

benzene ring. While this enhances its nucleophilicity for synthetic applications, it
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simultaneously lowers the oxidation potential, making the molecule more susceptible to aerobic

degradation than unsubstituted indoline.

Table 1: Chemical Identity & Properties
Property Specification

IUPAC Name 7-Methoxy-2,3-dihydro-1H-indole hydrochloride

Molecular Formula C₉H₁₁NO[1][2][3][4][5][6][7][8] · HCl

Molecular Weight 185.65 g/mol

Appearance Off-white to beige crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; Sparingly

soluble in DCM

pKa (Conj. Acid) ~4.5–5.0 (Est. for indoline nitrogen)

Hygroscopicity High (Deliquescent in high humidity)

Hazard Profiling (GHS Standards)
While specific toxicological data for the 7-methoxy derivative is often extrapolated from the

parent indoline, the hydrochloride salt presents specific risks:

Acute Toxicity (Oral): Category 4 (H302). Harmful if swallowed.[1][9]

Skin/Eye Irritation: Category 2/2A (H315, H319). The HCl moiety generates acidity upon

contact with moisture.

Sensitization: Potential skin sensitizer.[10] Indolines can act as haptens.

Part 2: Stability Engineering & Degradation Mechanisms
To handle this compound effectively, one must understand why it degrades. The primary failure

mode is not thermal decomposition, but oxidative dehydrogenation.

The Oxidation Trap
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Indolines are thermodynamically driven to aromatize into indoles. The 7-methoxy substituent

donates electron density into the

-system, stabilizing the radical cation intermediates formed during oxidation. This makes 7-
methoxyindoline significantly more sensitive to air and light than standard indoline.

Mechanism:

Initiation: Light or trace metal impurities generate a radical at the benzylic (C3) position.

Propagation: Reaction with atmospheric oxygen forms a hydroperoxide intermediate.

Aromatization: Elimination of water/H₂O₂ yields 7-methoxyindole (an impurity that is difficult

to separate chromatographically).
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Figure 1: Oxidative dehydrogenation pathway. Note that the transition to the indole is

irreversible, permanently altering the stoichiometry of the reagent.

Part 3: Operational Handling Protocols
Protocol A: Storage & Inventory Management

Temperature: Store at -20°C. Lower temperatures slow the kinetics of auto-oxidation.

Atmosphere: Headspace must be purged with Argon or Nitrogen.

Container: Amber glass vials (UV protection) with Teflon-lined caps.

Desiccation: Store secondary containment within a desiccator containing activated silica or

Drierite.

Protocol B: Inert Atmosphere Weighing
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Because the HCl salt is hygroscopic, weighing in open air leads to water uptake. This dilutes

the effective mass, causing stoichiometry errors (e.g., under-loading the reagent in a coupling

reaction).

The "Bag Method" (For labs without a Glovebox):

Place the balance, spatula, and weighing boat inside a large, clear polyethylene bag.

Insert a nitrogen line into the bag and purge for 5 minutes.

Seal the bag loosely around the gas line and your hands.

Open the reagent vial inside the bag, weigh, and transfer to the reaction vessel.

Seal the reaction vessel before removing it from the inert zone.

Protocol C: Solubilization & Usage
Solvent Choice: Use anhydrous DMSO or DMF for stock solutions. Avoid protic solvents

(methanol/water) for long-term storage as they facilitate proton exchange and oxidation.

Degassing: Sparge solvents with nitrogen for 10 minutes prior to dissolving the solid.

Dissolved oxygen is the enemy.
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Figure 2: Operational workflow emphasizing the critical equilibration step to prevent

condensation-induced hydrolysis.

Part 4: Emergency Protocols & Waste Disposal
Spillage Management
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Evacuate: If dust is generated, clear the immediate area.

PPE: Wear a P95/N95 respirator, nitrile gloves (double-gloved recommended), and safety

goggles.

Neutralization: Do not use water initially (creates acidic sludge). Cover spill with sodium

bicarbonate or dry sand.

Cleanup: Sweep carefully into a biohazard/chemical waste bag. Clean surface with 1M

NaOH (to neutralize residual HCl) followed by water.

Waste Disposal[1][11][12]
Classification: Hazardous Organic Waste (Halogenated).

Segregation: Do not mix with strong oxidizers (e.g., permanganates, peroxides) as this may

trigger rapid exothermic oxidation.

Labeling: Clearly mark as "Indoline Derivative - Toxic/Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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